1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine

• IUPAC Name: 5,5-dimethyl-1,2,3,4-tetrahydro-3-benzazepine
• InChI: InChI=1S/C12H17N/c1-12(2)9-13-8-7-10-5-3-4-6-11(10)12/h3-6,13H,7-9H2,1-2H3
• InChI Key: LLFPHVMUGMGCAX-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNCCC2=CC=CC=C21)C
• Molecular Formula: C12H17N
• Molecular Weight: 175.27 g/mol

Description

1,1-Dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine is a chemical compound that has been studied for its potential anti-cancer properties. It is a derivative of 2,3,4,5-tetrahydro-1H-pyrido-[4,3-b] indole. The compound has been designed by introducing an alkyl or aralkyl and a sulfonyl group, which are considered as the pharmacophores of some antitumor drugs.

Molecular Structure Analysis

The molecular structure of 2,3,4,5-tetrahydro-1H-3-benzazepine derivatives has been established through X-ray structural analysis. The introduction of a sulfonyl group has been suggested to increase the antiproliferative activity of 2,3,4,5-tetrahydro-1H-pyrido-[4,3-b]indole.

Scientific Research Applications

Crystal Structures of New Substituted Tetrahydro-1-Benzazepines

Tetrahydro-1-benzazepines, including 1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine, are investigated for their potential as antiparasitic drugs, particularly in treating Chagas disease and leishmaniasis, prevalent in South and Central America. This study focuses on the structural characteristics of these compounds to understand their biological properties better (Macías et al., 2016).

Synthesis and Structural Analysis

Synthesis and X-Ray Diffraction of Benzazepine Derivatives

This research involves synthesizing and analyzing the structures of benzazepine derivatives, including this compound, through X-ray diffraction. The study provides insights into the crystal structures and potential applications of these compounds (Macías et al., 2011).

Study on Tetrahydro-3-Benzazepines

This study explores the synthesis and molecular structure of various tetrahydro-1H-3-benzazepine derivatives, including the focus compound. It investigates the chemical processes leading to these structures, offering foundational knowledge for further applications in scientific research (Soldatenkov et al., 2012).

Dopaminergic Activity and Receptor Antagonism

Novel Dopamine D1 Receptor Antagonists

This study presents (±)-(N-Alkylamino)benzazepine analogs, including this compound, as potential dopamine D1 receptor antagonists. It explores their role in pharmacology, particularly concerning the effects on cocaine's toxicity and pharmacology (Shah et al., 1995).

Safety and Hazards

1,1-Dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine is considered hazardous. It is harmful if swallowed, causes serious eye damage, and is suspected of damaging fertility.

Mechanism of Action

Mode of Action

The mode of action of 1,1-dimethyl-2,3,4,5-tetrahydro-1H-3-benzazepine involves a [1,2]-sigmatropic shift of the endocyclic benzyl fragment to the exocyclic anionic site of the intermediate N-ylide . This rearrangement leads to the formation of 2-substituted tetrahydrobenzazepine derivatives .

Biochemical Pathways

The compound is involved in the synthesis of 1-aryl-3,4,5-substituted pyrazoles by cyclocondensation of arylhydrazine hydrochlorides with 1,3-diketones . It also acts as a chelating solvent in the trifluoromethylation of activated and non-activated halogenated double bonds .